Cas no 2103262-31-1 (methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate)

• Product Name: methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate
• CAS No: 2103262-31-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5977876
• PubChem ID: 84062971
• Update Time: 2025-05-22

methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate
• EN300-1070353
• 2103262-31-1

• Inchi： 1S/C13H17NO3/c1-16-10-5-3-9(4-6-10)11-7-8-12(14-11)13(15)17-2/h3-6,11-12,14H,7-8H2,1-2H3
• InChI Key： KTIDZOYMCQQJGW-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C2C=CC(=CC=2)OC)N1)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate

Exploring Methyl 5-(4-Methoxyphenyl)Pyrrolidine-2-Carboxylate (CAS No. 2103262-31-1): Properties, Applications, and Innovations

The compound methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate (CAS No. 2103262-31-1) is a versatile pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. With its unique structural features, including a pyrrolidine ring and a 4-methoxyphenyl substituent, this molecule serves as a valuable intermediate in drug discovery and material science. Its ester functional group further enhances its reactivity, making it a key building block for synthesizing complex molecules.

Recent trends in green chemistry and sustainable synthesis have highlighted the importance of compounds like methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate. Researchers are increasingly exploring eco-friendly catalytic methods to produce such intermediates, aligning with global efforts to reduce hazardous waste. Additionally, the rise of AI-driven drug discovery has amplified interest in pyrrolidine derivatives, as they are frequently identified as potential scaffolds for bioactive molecules targeting neurological and inflammatory diseases.

The pharmacological potential of this compound is another area of active investigation. Pyrrolidine-based structures are known for their ability to modulate enzyme activity and receptor binding, making them attractive candidates for treating conditions like Parkinson’s disease and chronic pain. Questions such as "How is methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate used in CNS drug development?" or "What are the latest synthetic routes for this compound?" reflect the growing curiosity among chemists and pharmacologists.

From a technical perspective, the compound’s solubility, stability, and crystallinity are critical parameters for industrial applications. Advances in analytical techniques, such as HPLC and NMR, have enabled precise characterization of its purity and stereochemistry, addressing common queries like "How to analyze methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate purity?" Innovations in continuous flow chemistry have also streamlined its production, reducing costs and improving scalability.

Beyond pharmaceuticals, methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has potential applications in agrochemicals and functional materials. Its structural motif is being studied for designing pesticide intermediates and liquid crystal precursors, showcasing its cross-disciplinary relevance. As the demand for high-performance materials grows, this compound’s role in polymer chemistry and catalysis is likely to expand.

In summary, methyl 5-(4-methoxyphenyl)pyrrolidine-2-carboxylate (CAS No. 2103262-31-1) represents a compelling case study in modern chemistry. Its multifaceted applications, combined with ongoing research into sustainable synthesis and drug development, position it as a compound of enduring scientific and industrial significance. For researchers and manufacturers alike, understanding its properties and potential is essential for driving innovation in organic synthesis and life sciences.